Cas no 1380332-07-9 (7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine)

• Product Name: 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine
• CAS No: 1380332-07-9
• MF: C₁₁H₆BrFN₄
• MW: 293.094543933868
• CID: 4827374
• Update Time: 2025-05-22

7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-BROMO-2-(6-FLUOROPYRIDIN-2-YL)-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• 7-bromo-2-(6-fluoro-pyridin-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
• 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine

• Inchi： 1S/C11H6BrFN4/c12-7-4-5-17-10(6-7)15-11(16-17)8-2-1-3-9(13)14-8/h1-6H
• InChI Key： WPBVVXCJMLEBPK-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC(C1C=CC=C(N=1)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine

7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine: A Comprehensive Overview

The compound CAS No. 1380332-07-9, also known as 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine is characterized by a fused bicyclic system comprising a pyridine ring and a triazolo ring. The presence of a bromine atom at the 7-position and a fluorinated pyridine substituent at the 2-position introduces electronic and steric effects that can significantly influence its reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine. Researchers have employed various strategies, including multi-component reactions and transition-metal catalyzed couplings, to construct this complex molecule. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of applications, 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine has shown promise in the field of medicinal chemistry. Preclinical studies have demonstrated its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. The bromine substituent at the 7-position plays a crucial role in enhancing the molecule's pharmacokinetic properties, while the fluorinated pyridine moiety contributes to its selectivity towards specific biological targets.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor development. Recent research has focused on leveraging its electronic properties to design advanced materials for energy storage and conversion.

In conclusion, CAS No. 1380332-07-9, or 7-Bromo-2-(6-fluoropyridin-2-YL)-[1,2,4]triazolo[1,5-A]pyridine, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing both fundamental research and practical innovations in chemistry and pharmacology.